1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-methoxyphenyl)-3-pyridin-2-ylsulfanylpyrrolidine-2,5-dione
• InChI: InChI=1S/C16H14N2O3S/c1-21-12-7-5-11(6-8-12)18-15(19)10-13(16(18)20)22-14-4-2-3-9-17-14/h2-9,13H,10H2,1H3
• InChI Key: OKHUZXQPDQDDSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=CC=CC=N3
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione is a pyrrolidine-2,5-dione derivative characterized by a 4-methoxyphenyl group at the N1 position and a pyridin-2-ylsulfanyl substituent at the C3 position. Its structural uniqueness lies in the electron-donating methoxy group and the pyridine-based sulfanyl moiety, which influence its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of Pyrrolidine-2,5-dione Core: The pyrrolidine-2,5-dione core can be synthesized through a cyclization reaction involving appropriate dicarboxylic acid derivatives.

Introduction of 4-Methoxyphenyl Group: The 4-methoxyphenyl group can be introduced via a Friedel-Crafts acylation reaction using 4-methoxybenzoyl chloride and a suitable Lewis acid catalyst.

Attachment of Pyridin-2-ylsulfanyl Group: The pyridin-2-ylsulfanyl group can be attached through a nucleophilic substitution reaction using pyridine-2-thiol and an appropriate leaving group on the pyrrolidine-2,5-dione core.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using pyridine-2-thiol in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may result in the formation of alcohols or amines.

Scientific Research Applications

1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The nature and position of substituents on the aryl group significantly impact properties:

Para-Substituted Derivatives

• Exhibits higher antibacterial activity compared to 4-Cl and 4-H analogs (activity order: 4-Br > 4-Cl > 4-H) .
• 1-(4-Acetylphenyl)-3-(4-bromophenoxy)pyrrolidine-2,5-dione: The acetyl group (electron-withdrawing) reduces electron density on the aromatic ring, affecting binding to enzymes like GABA-transaminase (IC₅₀ = 100.5 µM) .

Meta-Substituted Derivatives

Variations in the Sulfanyl Group

The sulfanyl substituent’s structure influences solubility, stability, and bioactivity:

• Pyridin-2-ylsulfanyl vs.

• Alkylthio vs. Arylthio Groups :

  • 3-(Hexadecylthio)-1-(4-methoxyphenyl)pyrrolidine-2,5-dione (melting point: 103–104°C):
• Long alkyl chains enhance hydrophobicity and melting points due to van der Waals interactions .
  • 3-(4-Methylphenylthio)-1-(2-trifluoromethylphenyl)pyrrolidine-2,5-dione :
• The trifluoromethyl group introduces strong electron-withdrawing effects, altering electronic distribution and reactivity .

Biological Activity

1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione is a synthetic organic compound that has attracted attention due to its potential biological activities. This compound features a distinctive structure that includes a methoxyphenyl group, a pyridinylsulfanyl group, and a pyrrolidine-2,5-dione core, which may contribute to its diverse biological effects.

The molecular formula of 1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione is $C_{14}H_{14}N_2O_3S$, with a molecular weight of approximately 286.34 g/mol. The presence of the methoxy group is significant as it can influence the compound's lipophilicity and ability to penetrate biological membranes.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within cells, including enzymes and receptors. It may modulate signaling pathways, leading to various physiological responses.

Anticancer Activity

1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione has shown promising anticancer properties in several studies. For instance, compounds with similar structures have been tested against various cancer cell lines. In one study, pyrimidine derivatives exhibited significant cytotoxicity against MCF-7 and HCT-116 cell lines with IC50 values ranging from 0.01 µM to 0.12 µM . Although specific data for our compound is limited, the structural similarities suggest potential efficacy.

Anticonvulsant Activity

Research indicates that compounds containing methoxyphenyl groups may possess anticonvulsant properties. For example, related compounds demonstrated high efficacy in animal models of seizures . This suggests that 1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione may also exhibit similar effects.

Antimicrobial Activity

The antimicrobial potential of similar pyrrolidine derivatives has been explored extensively. Compounds have shown activity against various bacterial strains such as E. coli and S. aureus, with minimum inhibitory concentrations (MIC) reported as low as 0.5 µg/mL . While specific studies on this compound are scarce, its structural characteristics suggest possible antimicrobial effects.

Case Studies

• Anticancer Efficacy : In a comparative study involving pyrimidine derivatives, compounds structurally related to 1-(4-Methoxyphenyl)-3-(pyridin-2-ylsulfanyl)pyrrolidine-2,5-dione displayed significant growth inhibition in cancer cell lines (e.g., MDA-MB453) with IC50 values around 29.1 µM .
• Anticonvulsant Properties : A study on thiazole-integrated pyrrolidinones indicated that similar compounds could eliminate tonic extensor phases in seizure models, suggesting that our compound might also share this property .

Data Table: Biological Activities

Activity Type	Related Compounds	IC50 Values (µM)	Reference
Anticancer	Pyrimidine Derivatives	0.01 - 0.12
Anticonvulsant	Thiazole-Pyrrolidinones	Not specified
Antimicrobial	Pyrrolidine Derivatives	≤ 0.5